molecular formula C13H16N2O2 B8381127 N-(4-cyanophenyl)-5-hydroxy-3-methylpentanamide

N-(4-cyanophenyl)-5-hydroxy-3-methylpentanamide

Cat. No.: B8381127
M. Wt: 232.28 g/mol
InChI Key: WGIIVIPWOCMNGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-cyanophenyl)-5-hydroxy-3-methylpentanamide is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16N2O2

Molecular Weight

232.28 g/mol

IUPAC Name

N-(4-cyanophenyl)-5-hydroxy-3-methylpentanamide

InChI

InChI=1S/C13H16N2O2/c1-10(6-7-16)8-13(17)15-12-4-2-11(9-14)3-5-12/h2-5,10,16H,6-8H2,1H3,(H,15,17)

InChI Key

WGIIVIPWOCMNGQ-UHFFFAOYSA-N

Canonical SMILES

CC(CCO)CC(=O)NC1=CC=C(C=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-(4-cyanophenylamino)-3-methyl-5-oxopentanoic acid (1.00 g, 4.06 mmol) in THF (15 mL) was added borane-THF complex (1.2M, THF solution 6.77 mL, 8.12 mmol) under ice-cooling. The mixture was stirred at room temperature for 14 hr, and the reaction mixture was poured into water. The mixture was extracted with ethyl acetate, the organic layer was washed with water and saturated brine, and dried, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (solvent gradient; 10 to 100% ethyl acetate/hexane) to give N-(4-cyanophenyl)-5-hydroxy-3-methylpentanamide (0.442 g, 1.904 mmol, 46.9%) as a colorless oil.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
6.77 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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